Cas no 2137844-74-5 (3-chloro-N-(2-ethynylphenyl)propanamide)

• Product Name: 3-chloro-N-(2-ethynylphenyl)propanamide
• CAS No: 2137844-74-5
• MF: C₁₁H₁₀ClNO
• MW: 207.656201839447
• CID: 6326268
• PubChem ID: 165458936
• Update Time: 2025-05-20

3-chloro-N-(2-ethynylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(2-ethynylphenyl)propanamide
• 2137844-74-5
• EN300-743899

• Inchi： 1S/C11H10ClNO/c1-2-9-5-3-4-6-10(9)13-11(14)7-8-12/h1,3-6H,7-8H2,(H,13,14)
• InChI Key： RSHFVHGLRNYQBZ-UHFFFAOYSA-N
• SMILES： ClCCC(NC1C=CC=CC=1C#C)=O

Computed Properties

• Exact Mass: 207.0450916g/mol
• Monoisotopic Mass: 207.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-chloro-N-(2-ethynylphenyl)propanamide

3-Chloro-N-(2-ethynylphenyl)propanamide (CAS No. 2137844-74-5)

3-Chloro-N-(2-ethynylphenyl)propanamide, also known by its CAS number 2137844-74-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorinated propanamide group with a 2-ethynylphenyl substituent. The presence of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 3-chloro-N-(2-ethynylphenyl)propanamide involves a series of well-established organic reactions. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, often utilizing coupling reactions or substitution strategies. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the ethynylphenyl moiety, followed by amide formation through nucleophilic acyl substitution. These methods not only enhance the yield but also improve the purity of the final product, making it suitable for high-performance applications.

In terms of chemical properties, 3-chloro-N-(2-ethynylphenyl)propanamide exhibits notable stability under various conditions. Its chlorinated propanamide group contributes to its ability to participate in hydrogen bonding, which is crucial for its solubility in polar solvents. Additionally, the ethynyl group introduces rigidity into the molecule, which can influence its electronic properties and reactivity. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials, such as polymers and dendrimers.

The application of 3-chloro-N-(2-ethynylphenyl)propanamide extends across multiple domains. In pharmaceutical research, it has been explored as a lead compound for drug development due to its ability to modulate specific biological pathways. For example, recent findings suggest that this compound may exhibit anti-inflammatory or anti-cancer properties, although further in-depth studies are required to validate these observations. In the field of materials science, it has been utilized as a precursor for constructing functional surfaces with tailored properties, such as hydrophobicity or conductivity.

From an environmental perspective, understanding the degradation pathways of 3-chloro-N-(2-ethynylphenyl)propanamide is essential for assessing its ecological impact. Studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound can undergo biodegradation. However, the rate and extent of degradation depend on environmental factors like temperature and pH levels. These insights are critical for ensuring sustainable practices in its production and disposal.

In conclusion, 3-chloro-N-(2-ethynylphenyl)propanamide (CAS No. 2137844-74-5) stands out as a versatile compound with promising applications across various scientific disciplines. Its unique structure and functional groups make it an attractive candidate for both fundamental research and industrial applications. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.